Cas no 2639466-25-2 ((2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid)

• Product Name: (2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid
• CAS No: 2639466-25-2
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 5642861
• PubChem ID: 165896899
• Update Time: 2025-06-23

(2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2639466-25-2
• EN300-27784254
• (2E)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)but-2-enoic acid
• (2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid

• Inchi： 1S/C20H19NO4/c1-21(12-6-11-19(22)23)20(24)25-13-18-16-9-4-2-7-14(16)15-8-3-5-10-17(15)18/h2-11,18H,12-13H2,1H3,(H,22,23)/b11-6+
• InChI Key： HTFDFBGTHXHIGS-IZZDOVSWSA-N
• SMILES： O(C(N(C)C/C=C/C(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid

Introduction to (2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic Acid (CAS No. 2639466-25-2)

Compound with the CAS number 2639466-25-2 and the product name (2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorene moiety and a methoxycarbonyl group in its backbone suggests unique chemical properties that make it a promising candidate for various biochemical interactions.

The molecular structure of this compound includes a trans-butenedioic acid moiety, which is often associated with enhanced reactivity and binding affinity. This feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. The fluorene group, known for its stability and fluorescence properties, adds another layer of functionality that can be exploited in diagnostic tools and imaging agents. Furthermore, the methoxycarbonyl group contributes to the compound's solubility and bioavailability, making it a suitable candidate for oral or intravenous administration.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The (2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid fits this criterion well, as its structural features allow it to engage with various enzymes and receptors simultaneously. This property is particularly valuable in the treatment of complex diseases that involve multiple pathological pathways.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes involved in cancer progression. Specifically, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The methoxycarbonyl group enhances the compound's ability to bind to these kinases, leading to potent inhibition of their activity. This mechanism of action is supported by structural studies that reveal strong interactions between the compound and the active sites of these enzymes.

Additionally, the fluorene moiety has been found to enhance the compound's pharmacokinetic properties. Fluorene derivatives are known for their stability in biological systems, which allows for prolonged half-life and improved bioavailability. This stability is particularly important for drugs that require multiple daily dosages or long-term treatment regimens. Furthermore, the fluorescence properties of fluorene can be exploited for imaging applications, allowing researchers to track the compound's distribution within living organisms.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the butenedioic acid backbone, followed by functionalization with the fluorene and methoxycarbonyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these functional groups efficiently. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the compound's toxicity profile is crucial before it can be considered for clinical use. Preliminary toxicology studies have shown that (2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid exhibits low acute toxicity at therapeutic doses. However, further studies are needed to assess its long-term safety and potential side effects. These studies will involve both in vitro and in vivo models to evaluate various aspects of toxicity, including carcinogenicity, mutagenicity, and reproductive toxicity.

The potential therapeutic applications of this compound are vast, ranging from oncology to neurodegenerative diseases. In oncology, its ability to inhibit CDKs makes it a promising candidate for treating various types of cancer. Additionally, its interaction with other enzymes involved in tumor growth and metastasis suggests that it may have broader anticancer effects. In neurodegenerative diseases such as Alzheimer's and Parkinson's, the compound's ability to modulate enzyme activity could help mitigate symptoms associated with these conditions.

The development of novel diagnostic tools has also been explored using this compound. Its fluorescence properties make it an excellent candidate for use in fluorescent probes that can detect specific biomarkers associated with various diseases. These probes can be used in imaging techniques such as positron emission tomography (PET) or magnetic resonance imaging (MRI), allowing for early detection and accurate diagnosis of diseases.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling will play a crucial role in understanding its interactions with biological targets at a molecular level. Additionally, collaborations between academic researchers and pharmaceutical companies will be essential to translate laboratory findings into clinical applications.

In conclusion, (2E)-4-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)but-2-enoic acid (CAS No. 2639466-25-2) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure and multifunctional properties make it a promising candidate for drug development and diagnostic tools. Further research will be necessary to fully explore its therapeutic potential and safety profile, but initial findings suggest that this compound holds great promise for improving human health.